Cas no 1823194-78-0 ((2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
• CAS No: 1823194-78-0
• CID: 4621418
• Update Time: 2025-05-24

(2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-DIHYDRO-2H-ISOINDOL-2-YL)-1-(2-PYRIDINYL)-2-PROPEN-1-ONE
• 3-(1,3-DIHYDRO-ISOINDOL-2-YL)-1-PYRIDIN-2-YL-PROPENONE
• (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

Additional information on (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

Compound CAS No. 1823194-78-0: (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

The compound with CAS No. 1823194-78-0, named (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a tetrahydroisoquinoline moiety, and a conjugated enone system. The pyridinyl group and the tetrahydroisoquinolinyl group are key structural elements that contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure suggests potential applications in drug design, particularly in the areas of anti-inflammatory, anti-cancer, and neuroprotective therapies. The enone system within the molecule is known to participate in various chemical reactions, including Michael addition and other conjugate additions, making it a versatile building block for synthetic chemists.

The synthesis of (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one involves a multi-step process that typically includes the formation of the pyridine ring and the subsequent coupling with the tetrahydroisoquinoline moiety. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

In terms of pharmacological activity, this compound has shown promising results in preclinical models. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. Additionally, its potential as an anti-cancer agent has been explored through in vitro assays against various cancer cell lines. The tetrahydroisoquinoline group is particularly interesting due to its ability to interact with biological targets such as G-protein coupled receptors (GPCRs), which are critical in many physiological processes.

The pyridinyl group in this compound also plays a significant role in its chemical reactivity and biological activity. Pyridine derivatives are known for their ability to act as ligands in metalloenzyme inhibition and as scaffolds for drug design. The conjugation between the pyridine ring and the enone system further enhances the molecule's electronic properties, making it a valuable tool in medicinal chemistry.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its impact on ecosystems.

In conclusion, (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yli)propenone is a fascinating molecule with a wealth of potential applications in both academic research and industrial settings. Its unique structure and promising biological activities make it a valuable addition to the arsenal of compounds available for drug discovery and development.